Cas no 2171292-33-2 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid)

• Product Name: 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid
• CAS No: 2171292-33-2
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6585595
• PubChem ID: 165549833
• Update Time: 2025-06-30

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid
• EN300-1486699
• 5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpentanoic acid
• 2171292-33-2

• Inchi： 1S/C24H28N2O5/c1-15(23(28)29)8-7-13-25-22(27)16(2)26-24(30)31-14-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,15-16,21H,7-8,13-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t15?,16-/m1/s1
• InChI Key： AJRMTJSYYMVVGC-OEMAIJDKSA-N
• SMILES： O(C(N[C@H](C)C(NCCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid

5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS No 2171292-33-2, known as 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanamido moiety, and a pentanoic acid backbone. The stereochemistry at the (R)-configuration adds another layer of complexity and specificity to its properties.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and ensuring its bioavailability. The propanamido group further enhances the molecule's functionality, making it a promising candidate for drug delivery systems and targeted therapies. Additionally, the pentanoic acid backbone provides flexibility and stability, which are essential for its interactions with biological systems.

One of the most exciting developments involving this compound is its application in biodegradable polymer synthesis. Researchers have demonstrated that this molecule can serve as a building block for creating biocompatible polymers with tunable properties. These polymers have shown great promise in tissue engineering applications, where they can be used to create scaffolds that promote cell adhesion and proliferation. The stereochemistry at the (R)-configuration has been found to significantly influence the mechanical properties of these polymers, making them suitable for load-bearing applications such as bone repair.

In addition to its role in materials science, this compound has also been explored in the context of enzyme catalysis. Studies have shown that when incorporated into enzyme mimic systems, it enhances catalytic efficiency by providing a rigid yet flexible framework for substrate binding. This property has led to its use in developing artificial enzymes for applications ranging from environmental remediation to industrial chemical synthesis.

The synthesis of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern stereochemical control methods. Key steps include the installation of the Fmoc group via nucleophilic substitution and the selective protection of functional groups to ensure high yields and purity. Recent advancements in asymmetric catalysis have further streamlined this process, making it more efficient and scalable for industrial production.

From a pharmacological perspective, this compound exhibits unique bioavailability profiles due to its amphipathic nature. Preclinical studies have shown that it can cross cellular membranes efficiently, making it an attractive candidate for drug delivery systems targeting intracellular pathogens or cancer cells. Its ability to form self-assembled structures at physiological conditions has also been leveraged in the development of nanomedicine platforms.

In conclusion, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid represents a versatile molecule with wide-ranging applications across multiple disciplines. Its complex structure, combined with cutting-edge research findings, positions it as a key player in advancing fields such as materials science, enzymology, and drug delivery. As research continues to uncover new functionalities and applications for this compound, its impact on both academic and industrial sectors is expected to grow significantly.